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Compound of Interest

Compound Name: Tetradecylphosphocholine-D42

Cat. No.: B15562284 Get Quote

This technical guide provides a comprehensive overview of Tetradecylphosphocholine-D42,

a deuterated analog of the saturated lysophospholipid, Tetradecylphosphocholine.

Predominantly utilized by researchers, scientists, and drug development professionals, its

primary application is as an internal standard in quantitative bioanalytical methods, particularly

for the therapeutic drug miltefosine. This document outlines its chemical structure,

physicochemical properties, and a detailed experimental protocol for its use in liquid

chromatography-tandem mass spectrometry (LC-MS/MS).

Core Properties and Chemical Structure
Tetradecylphosphocholine-D42 is the fully deuterated isotopologue of n-

tetradecylphosphocholine. The deuterium labeling provides a distinct mass shift, making it an

ideal internal standard for mass spectrometry-based quantification of its non-deuterated

counterpart or structurally similar molecules like miltefosine. This ensures accurate and precise

measurement by correcting for variations during sample preparation and analysis.

Chemical Structure:

While a specific diagram for the D42 variant is not readily available, the structure is analogous

to n-tetradecylphosphocholine, with all 42 hydrogen atoms substituted with deuterium (D).

Image of the chemical structure of n-Tetradecylphosphocholine:
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Caption: Chemical structure of Tetradecylphosphocholine-D42, where all hydrogen atoms

are replaced by deuterium.

Quantitative Data Summary
The key physicochemical properties of Tetradecylphosphocholine-D42 are summarized in

the table below, providing a direct comparison with its non-deuterated form.

Property
Tetradecylphosphocholine
-D42

n-
Tetradecylphosphocholine

Molecular Formula C₁₉D₄₂NO₄P C₁₉H₄₂NO₄P

Formula Weight 421.5 g/mol 379.5 g/mol

CAS Number 869638-98-2 77733-28-9

Experimental Workflow for Quantification of
Miltefosine
Tetradecylphosphocholine-D42 is instrumental as an internal standard in the bioanalysis of

miltefosine from various biological matrices. The following diagram illustrates a typical

experimental workflow for the quantification of miltefosine in human plasma using LC-MS/MS

with Tetradecylphosphocholine-D42 as an internal standard.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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